1. Home
  2. Product
  3. 1,2-Propanediol, 3-[4-[[4-(oxiranylmethoxy)phenyl]methyl]phenoxy]-
1,2-Propanediol, 3-[4-[[4-(oxiranylmethoxy)phenyl]methyl]phenoxy]- 1,2-Propanediol, 3-[4-[[4-(oxiranylmethoxy)phenyl]methyl]phenoxy]-
Brand Name: Vulcanchem
CAS No.: 303733-72-4
VCID: VC0042301
InChI: InChI=1S/C19H22O5/c20-10-16(21)11-22-17-5-1-14(2-6-17)9-15-3-7-18(8-4-15)23-12-19-13-24-19/h1-8,16,19-21H,9-13H2
SMILES: C1C(O1)COC2=CC=C(C=C2)CC3=CC=C(C=C3)OCC(CO)O
Molecular Formula: C19H22O5
Molecular Weight: 330.38

1,2-Propanediol, 3-[4-[[4-(oxiranylmethoxy)phenyl]methyl]phenoxy]-

CAS No.: 303733-72-4

Cat. No.: VC0042301

Molecular Formula: C19H22O5

Molecular Weight: 330.38

* For research use only. Not for human or veterinary use.

1,2-Propanediol, 3-[4-[[4-(oxiranylmethoxy)phenyl]methyl]phenoxy]- - 303733-72-4

Specification

CAS No. 303733-72-4
Molecular Formula C19H22O5
Molecular Weight 330.38
IUPAC Name 3-[4-[[4-(oxiran-2-ylmethoxy)phenyl]methyl]phenoxy]propane-1,2-diol
Standard InChI InChI=1S/C19H22O5/c20-10-16(21)11-22-17-5-1-14(2-6-17)9-15-3-7-18(8-4-15)23-12-19-13-24-19/h1-8,16,19-21H,9-13H2
Standard InChI Key LNYFNDSFIABLEP-UHFFFAOYSA-N
SMILES C1C(O1)COC2=CC=C(C=C2)CC3=CC=C(C=C3)OCC(CO)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19